3-((4-chlorophenyl)sulfonyl)-1-ethyl-2-imino-8-methyl-1H-dipyrido[1,2-a:2',3'-d]pyrimidin-5(2H)-one

• IUPAC Name: 5-(4-chlorophenyl)sulfonyl-7-ethyl-6-imino-13-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
• InChI: InChI=1S/C20H17ClN4O3S/c1-3-24-18(22)16(29(27,28)14-7-5-13(21)6-8-14)10-15-19(24)23-17-9-4-12(2)11-25(17)20(15)26/h4-11,22H,3H2,1-2H3
• InChI Key: XJGKWBIHEITKLE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C1=N)S(=O)(=O)C3=CC=C(C=C3)Cl)C(=O)N4C=C(C=CC4=N2)C
• Molecular Formula: C20H17ClN4O3S
• Molecular Weight: 428.9 g/mol

Description

3-((4-chlorophenyl)sulfonyl)-1-ethyl-2-imino-8-methyl-1H-dipyrido[1,2-a:2',3'-d]pyrimidin-5(2H)-one is a useful research compound. Its molecular formula is C20H17ClN4O3S and its molecular weight is 428.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• This compound is involved in the synthesis of a variety of heterocycles, such as 4-hydroxy and 4-mercaptopyrimidine, pyrimidinone, and thiazole derivatives, demonstrating its utility in the creation of diverse chemical structures (Shibuya, 1984).
• It has been used in the synthesis of thermally stable aromatic poly(imide amide benzimidazole) copolymers, highlighting its potential in developing materials with high thermal resistance (Wang & Wu, 2003).

Biological Activity

• Derivatives of this compound have been evaluated for their antiproliferative activity against human cancer cell lines, indicating potential applications in cancer research and therapy (Mallesha et al., 2012).
• Its role in the synthesis of novel heterocyclic compounds containing a sulfonamido moiety suitable for use as antibacterial agents has been explored, adding to its significance in medicinal chemistry (Azab et al., 2013).

Chemical Interactions and Structures

• The compound has been used to study the formation of bimolecular cyclic hydrogen-bonded motifs in pyrimethamine and aminopyrimidine derivatives, contributing to the understanding of molecular interactions and crystal structure formation (Balasubramani et al., 2007).

Environmental and Microbial Interactions

• In environmental science, it has been involved in the study of microbial degradation of chlorimuron-ethyl, a herbicide, by Aspergillus niger, providing insights into bioremediation processes (Sharma et al., 2012).